Cas no 2171767-73-8 (2-cyclobutyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-cyclobutyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2171767-73-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5921895
• PubChem ID: 165566801
• Update Time: 2025-07-15

2-cyclobutyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2171767-73-8
• 2-cyclobutyl-2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid
• EN300-1523036

• Inchi： 1S/C27H30N2O5/c30-24(29-25(26(31)32)17-6-5-7-17)14-23(16-12-13-16)28-27(33)34-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,16-17,22-23,25H,5-7,12-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： KUHMLMJOPUNVGF-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C1CCC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

Compound CAS No. 2171767-73-8: 2-Cyclobutyl-2-(3-Cyclopropyl)-3-{[(9H-Fluoren-9-yl)Methoxycarbonyl]Amino}Propanamidoacetic Acid

The compound with CAS No. 2171767-73-8, known as 2-cyclobutyl-2-(3-cyclopropyl)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanamidoacetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a cyclobutane ring, a cyclopropane ring, and a fluorenylmethoxycarbonyl (Fmoc) group. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of such compounds in the development of advanced drug delivery systems. The cyclobutane and cyclopropyl groups within the molecule are known to enhance stability and bioavailability, making this compound an attractive candidate for drug design. Additionally, the presence of the Fmoc group provides a platform for further functionalization, enabling the molecule to serve as a precursor in peptide synthesis or as a targeting moiety in drug delivery systems.

One of the most notable aspects of this compound is its role in peptide synthesis. The Fmoc group is widely used as a protecting group for amino acids during solid-phase synthesis. This makes the compound an essential intermediate in the production of complex peptides and proteins with high precision and efficiency. Recent advancements in peptide synthesis have further underscored the importance of such protecting groups in achieving high yields and maintaining the integrity of peptide sequences.

Moreover, the compound's structural complexity offers opportunities for exploring its biological activity. Researchers have shown interest in evaluating its potential as an inhibitor or modulator of specific biological pathways. For instance, studies have suggested that similar compounds with cycloalkane rings may exhibit anti-inflammatory or anticancer properties due to their ability to interact with key cellular targets.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving coupling agents and protecting groups. The use of advanced techniques such as microwave-assisted synthesis has been reported to improve reaction efficiency and selectivity, making the production process more scalable and cost-effective.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has focused on identifying biodegradation mechanisms under various environmental conditions, which is essential for ensuring sustainable practices in chemical manufacturing.

In conclusion, CAS No. 2171767-73-8 represents a cutting-edge molecule with diverse applications in pharmaceuticals, biotechnology, and materials science. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and development processes. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.